perchlorophenyl N-(benzyloxycarbonyl)-L-isoleucinate
perchlorophenyl N-(benzyloxycarbonyl)-L-isoleucinate
Brand Name:
Vulcanchem
CAS No.:
13673-53-5
VCID:
VC0077812
InChI:
InChI=1S/C20H18Cl5NO4/c1-3-10(2)17(26-20(28)29-9-11-7-5-4-6-8-11)19(27)30-18-15(24)13(22)12(21)14(23)16(18)25/h4-8,10,17H,3,9H2,1-2H3,(H,26,28)/t10-,17-/m0/s1
SMILES:
CCC(C)C(C(=O)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C20H18Cl5NO4
Molecular Weight:
513.6 g/mol
perchlorophenyl N-(benzyloxycarbonyl)-L-isoleucinate
CAS No.: 13673-53-5
Main Products
VCID: VC0077812
Molecular Formula: C20H18Cl5NO4
Molecular Weight: 513.6 g/mol
| CAS No. | 13673-53-5 |
|---|---|
| Product Name | perchlorophenyl N-(benzyloxycarbonyl)-L-isoleucinate |
| Molecular Formula | C20H18Cl5NO4 |
| Molecular Weight | 513.6 g/mol |
| IUPAC Name | (2,3,4,5,6-pentachlorophenyl) (2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoate |
| Standard InChI | InChI=1S/C20H18Cl5NO4/c1-3-10(2)17(26-20(28)29-9-11-7-5-4-6-8-11)19(27)30-18-15(24)13(22)12(21)14(23)16(18)25/h4-8,10,17H,3,9H2,1-2H3,(H,26,28)/t10-,17-/m0/s1 |
| Standard InChIKey | PPNLLOVLDBYAFE-BTDLBPIBSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)NC(=O)OCC2=CC=CC=C2 |
| SMILES | CCC(C)C(C(=O)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CCC(C)C(C(=O)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)NC(=O)OCC2=CC=CC=C2 |
| Synonyms | perchlorophenyl N-(benzyloxycarbonyl)-L-isoleucinate |
| PubChem Compound | 114665 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume